Cas no 2090472-33-4 (7-Hydroxy-1-benzofuran-5-carbonitrile)

• Product Name: 7-Hydroxy-1-benzofuran-5-carbonitrile
• CAS No: 2090472-33-4
• MF: C₉H₅NO₂
• MW: 159.141502141953
• CID: 5702943
• PubChem ID: 131551181
• Update Time: 2025-07-18

7-Hydroxy-1-benzofuran-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarbonitrile, 7-hydroxy-
• 7-Hydroxybenzofuran-5-carbonitrile
• 2090472-33-4
• EN300-1581997
• 7-Hydroxy-1-benzofuran-5-carbonitrile

• Inchi： 1S/C9H5NO2/c10-5-6-3-7-1-2-12-9(7)8(11)4-6/h1-4,11H
• InChI Key： HMVFRZZXKBBYBX-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C#N)C=C(C1=2)O

Computed Properties

• Exact Mass: 159.032028402g/mol
• Monoisotopic Mass: 159.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 329.6±27.0 °C(Predicted)
• pka: 7.72±0.40(Predicted)

Additional information on 7-Hydroxy-1-benzofuran-5-carbonitrile

Comprehensive Analysis of 7-Hydroxy-1-benzofuran-5-carbonitrile (CAS No. 2090472-33-4): Properties, Applications, and Industry Trends

The compound 7-Hydroxy-1-benzofuran-5-carbonitrile (CAS No. 2090472-33-4) is a specialized benzofuran derivative gaining attention in pharmaceutical and material science research. This heterocyclic organic compound features a unique molecular structure combining a hydroxyl group and nitrile functionality, making it valuable for diverse synthetic applications. Recent studies highlight its potential as a building block for drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents.

With the growing demand for bioactive intermediates, researchers are exploring 7-Hydroxy-1-benzofuran-5-carbonitrile's role in medicinal chemistry. Its electron-withdrawing nitrile group enables selective modifications, while the hydroxybenzofuran core contributes to favorable pharmacokinetic properties. Industry reports indicate increased interest in this compound for developing targeted therapies, aligning with the trend toward personalized medicine and small-molecule drugs.

The synthesis of CAS 2090472-33-4 typically involves multistep organic reactions, with recent optimizations focusing on green chemistry principles. Modern catalytic methods and flow chemistry techniques have improved yields while reducing environmental impact—a crucial consideration as the pharmaceutical industry adopts more sustainable manufacturing practices. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's high purity for research applications.

Beyond pharmaceuticals, 7-Hydroxybenzofuran-5-carbonitrile shows promise in material science applications. Its conjugated π-system makes it interesting for developing organic semiconductors and luminescent materials. Researchers are investigating its potential in OLED technology and sensor development, particularly for biomarker detection systems. These diverse applications contribute to its growing commercial significance.

Quality control standards for 2090472-33-4 have become more stringent, with suppliers offering GMP-grade material for preclinical studies. The compound's stability profile allows for long-term storage under proper conditions, though precautions against moisture sensitivity are recommended. Recent patent filings incorporating this benzofuran nitrile derivative suggest expanding intellectual property landscapes in both therapeutic and technological domains.

Market analysts note rising procurement of 7-Hydroxy-1-benzofuran-5-carbonitrile by contract research organizations and academic laboratories. This reflects broader trends in outsourced drug discovery and collaborative research initiatives. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for high-throughput screening platforms and combinatorial chemistry approaches.

Future research directions for CAS 2090472-33-4 may explore its metabolic pathways and toxicological profiles to support advanced development stages. Computational chemistry studies using molecular docking simulations could further elucidate its biological target interactions. As regulatory requirements evolve, comprehensive ADME studies (Absorption, Distribution, Metabolism, Excretion) will be essential for its translation into clinical applications.

The global market for benzofuran derivatives like 7-Hydroxy-1-benzofuran-5-carbonitrile is projected to grow significantly, driven by increasing R&D investments in rare disease therapeutics and precision medicine. Suppliers are responding with improved scale-up capabilities and custom synthesis services to meet researcher demands. This compound's versatility ensures its continued relevance across multiple scientific disciplines and industrial applications.